Cas no 2138055-81-7 (2-Ethyl-2-(trifluoromethyl)morpholine-4-sulfonyl chloride)

• Product Name: 2-Ethyl-2-(trifluoromethyl)morpholine-4-sulfonyl chloride
• CAS No: 2138055-81-7
• MF: C₇H₁₁ClF₃NO₃S
• MW: 281.680350542068
• CID: 6190430
• PubChem ID: 165962659
• Update Time: 2025-10-29

2-Ethyl-2-(trifluoromethyl)morpholine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2138055-81-7
• 2-ethyl-2-(trifluoromethyl)morpholine-4-sulfonyl chloride
• EN300-1155322
• 2-Ethyl-2-(trifluoromethyl)morpholine-4-sulfonyl chloride

• Inchi： 1S/C7H11ClF3NO3S/c1-2-6(7(9,10)11)5-12(3-4-15-6)16(8,13)14/h2-5H2,1H3
• InChI Key： AIRSQNQLPRYGJF-UHFFFAOYSA-N
• SMILES： ClS(N1CCOC(C(F)(F)F)(CC)C1)(=O)=O

Computed Properties

• Exact Mass: 281.0100266g/mol
• Monoisotopic Mass: 281.0100266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55Ų

Additional information on 2-Ethyl-2-(trifluoromethyl)morpholine-4-sulfonyl chloride

Introduction to 2-Ethyl-2-(trifluoromethyl)morpholine-4-sulfonyl chloride (CAS No. 2138055-81-7)

2-Ethyl-2-(trifluoromethyl)morpholine-4-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and versatile applications. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2138055-81-7, belongs to the class of sulfonyl chlorides, which are widely recognized for their role as intermediates in the synthesis of various biologically active molecules. The presence of both trifluoromethyl and morpholine functional groups in its molecular structure imparts distinct chemical reactivity and potential biological activity, making it a compound of considerable interest for medicinal chemists and synthetic organic chemists.

The morpholine moiety is a six-membered heterocyclic amine that is commonly found in many pharmaceutical agents, contributing to their stability and bioavailability. Its incorporation into the sulfonyl chloride framework enhances the compound's ability to participate in nucleophilic substitution reactions, which are pivotal in the development of drug candidates. The trifluoromethyl group, on the other hand, is a well-documented pharmacophore that influences the metabolic stability, lipophilicity, and binding affinity of molecules. This combination makes 2-Ethyl-2-(trifluoromethyl)morpholine-4-sulfonyl chloride a promising candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonyl chlorides serve as key intermediates in the synthesis of sulfonamides, which are known for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in 2-Ethyl-2-(trifluoromethyl)morpholine-4-sulfonyl chloride suggests that it could be a valuable precursor for designing new sulfonamide-based drugs with enhanced efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in various physiological processes, and their inhibition is a major strategy in the treatment of diseases such as cancer, HIV, and hepatitis. The sulfonyl chloride group can be readily converted into a sulfonamide bond upon reaction with appropriate nucleophiles, making it an ideal building block for protease inhibitors. Furthermore, the electron-withdrawing nature of the trifluoromethyl group can modulate the reactivity of the sulfonyl chloride, allowing for precise control over the synthesis of complex drug molecules.

Recent advancements in computational chemistry have also highlighted the importance of molecular modeling in predicting the biological activity of compounds like 2-Ethyl-2-(trifluoromethyl)morpholine-4-sulfonyl chloride. By leveraging high-throughput virtual screening techniques, researchers can rapidly identify potential drug candidates that exhibit favorable binding interactions with target proteins. The structural features of this compound make it a prime candidate for such studies, as they align well with known pharmacophores responsible for biological activity.

The synthetic utility of 2-Ethyl-2-(trifluoromethyl)morpholine-4-sulfonyl chloride extends beyond its role as an intermediate in drug development. It can also be employed in materials science applications, particularly where its ability to form stable coordination complexes with metal ions is beneficial. These complexes have shown promise in areas such as catalysis and luminescent materials, further broadening the scope of this compound's potential applications.

In conclusion, 2-Ethyl-2-(trifluoromethyl)morpholine-4-sulfonyl chloride (CAS No. 2138055-81-7) represents a fascinating molecule with significant potential in pharmaceutical research and beyond. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents, particularly those targeting proteases and other enzymes involved in disease pathways. As research continues to uncover new applications for this compound, its importance is likely to grow within both academic and industrial settings.